6-(4-Fluorophenyl)-1-isopropyl-1H-pyrazolo-[3,4-b]-pyridine-4-carboxylic acid

Specification

• Molecular Formula: C16H14FN3O2
• Molecular Weight: 299.30 g/mol
• IUPAC Name: 6-(4-fluorophenyl)-1-propan-2-ylpyrazolo[3,4-b]pyridine-4-carboxylic acid
• Standard InChI: InChI=1S/C16H14FN3O2/c1-9(2)20-15-13(8-18-20)12(16(21)22)7-14(19-15)10-3-5-11(17)6-4-10/h3-9H,1-2H3,(H,21,22)
• Standard InChI Key: KYFUCGCNFPHROI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C2=C(C=N1)C(=CC(=N2)C3=CC=C(C=C3)F)C(=O)O

Introduction

6-(4-Fluorophenyl)-1-isopropyl-1H-pyrazolo-[3,4-b]-pyridine-4-carboxylic acid is a heterocyclic compound of interest due to its structural complexity and potential pharmacological properties. This compound belongs to the pyrazolo-pyridine family, characterized by fused aromatic rings and functional groups that make it a candidate for therapeutic applications.

Synthesis and Characterization

The synthesis of this compound typically involves multi-step reactions starting from pyridine derivatives. The process includes:

• Functionalization of the pyridine ring.

• Introduction of the fluorophenyl moiety via electrophilic substitution.

• Formation of the pyrazolo ring through cyclization reactions.

Characterization methods include:

• NMR Spectroscopy (¹H and ¹³C) for structural confirmation.

• Mass Spectrometry (MS) to determine molecular weight.

• Infrared (IR) Spectroscopy for functional group identification.

Applications and Future Research

This compound's structural features make it a promising candidate for:

• Anti-inflammatory Drugs: Targeting SGK pathways.

• Anticancer Agents: Leveraging its fluorophenyl substitution for selective cytotoxicity.

Further research should focus on:

• Detailed pharmacokinetic studies.

• In vitro and in vivo efficacy testing against specific disease models.